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Compound of Interest

Compound Name: NSC781406

Cat. No.: B609666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NSC781406, a potent dual

inhibitor of Phosphoinositide 3-kinase (PI3K) and mammalian Target of Rapamycin (mTOR).

This document outlines its mechanism of action, key quantitative data, and detailed

experimental protocols for its use in academic research, with a focus on its application in

cancer studies.

Core Compound Information
NSC781406 is a synthetic, small-molecule inhibitor belonging to the benzenesulfonamide

derivative class.[1] It has been identified as a highly potent dual inhibitor of the PI3K/mTOR

signaling pathway, a critical regulator of cell growth, proliferation, and survival that is frequently

dysregulated in various cancers.[1][2]

Quantitative Data
The inhibitory activity and anti-proliferative effects of NSC781406 have been quantified across

various enzymatic and cell-based assays.

Table 1: In Vitro Kinase Inhibitory Activity of NSC781406
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Target IC50 (nM)

PI3Kα 2.0

mTOR
Not explicitly quantified in the primary source,

but identified as a potent inhibitor.

Data sourced from Chen et al., 2016.[1]

Table 2: In Vitro Anti-proliferative Activity of NSC781406
Cell Line Cancer Type IC50 (nM)

BEL-7404 Hepatocellular Carcinoma 20

Data sourced from Chen et al., 2016.[1]

Table 3: NCI-60 Cell Line Screen Data for NSC781406
Parameter Value

Mean GI50 65 nM

GI50 is the concentration required to inhibit cell growth by 50%. Data from the NCI-60 screen

indicates broad anti-proliferative activity across a panel of 60 human cancer cell lines.[3][4]

Signaling Pathway
NSC781406 exerts its anti-tumor effects by targeting the PI3K/mTOR signaling pathway. Upon

activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in turn activates AKT.

Activated AKT promotes cell survival and proliferation through various downstream effectors. A

key downstream target of both PI3K/AKT and mTOR is the S6 ribosomal protein, whose

phosphorylation is critical for protein synthesis and cell growth. By inhibiting both PI3K and

mTOR, NSC781406 effectively blocks this signaling cascade at two crucial points, leading to

the inhibition of cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of benzenesulfonamide derivatives as potent PI3K/mTOR dual inhibitors with in
vivo efficacies against hepatocellular carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Discovery of the Highly Potent PI3K/mTOR Dual Inhibitor PF-04979064 through Structure-
Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. targetmol.com [targetmol.com]

To cite this document: BenchChem. [NSC781406: A Technical Guide for Academic
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609666#nsc781406-for-academic-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b609666?utm_src=pdf-body-img
https://www.benchchem.com/product/b609666?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/26819001/
https://pubmed.ncbi.nlm.nih.gov/26819001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4027523/
https://www.medchemexpress.com/NSC781406.html
https://www.targetmol.com/attachment/DataSheet/72F6852E-7C4C-4EF2-810F-E122B46EC347/T16355
https://www.benchchem.com/product/b609666#nsc781406-for-academic-research-use
https://www.benchchem.com/product/b609666#nsc781406-for-academic-research-use
https://www.benchchem.com/product/b609666#nsc781406-for-academic-research-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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